Cas no 1361699-37-7 (3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1361699-37-7
• MF: C₉H₇F₅N₂O
• MW: 254.156699419022
• CID: 4933039
• Update Time: 2025-06-08

3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C9H7F5N2O/c10-8(11)6-4(3-17)2-16-7(5(6)1-15)9(12,13)14/h2-3,8H,1,15H2
• InChI Key： XTUUAHRFRJLGHU-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CN=C(C(F)(F)F)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 0.7
• Topological Polar Surface Area: 56

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde

Comprehensive Overview of 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1361699-37-7)

3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1361699-37-7) is a high-value fluorinated pyridine derivative widely used in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and trifluoromethyl groups, make it a critical intermediate for designing bioactive molecules. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and lipophilicity, which align with current trends in drug discovery.

The compound’s aminomethyl and carboxaldehyde functional groups offer versatile reactivity, enabling its use in condensation reactions, reductive amination, and heterocycle synthesis. This adaptability has spurred interest in applications such as kinase inhibitor development and crop protection agents. Recent publications highlight its role in optimizing fluorinated pyridine scaffolds for improved bioavailability—a hot topic in medicinal chemistry forums and AI-driven molecular design platforms.

From an industrial perspective, CAS 1361699-37-7 is synthesized via multistep routes involving halogenation and palladium-catalyzed cross-coupling. Process optimization studies emphasize greener solvents like cyclopentyl methyl ether (CPME), reflecting the industry’s shift toward sustainable practices. Analytical characterization typically combines NMR, HPLC, and mass spectrometry, with purity thresholds exceeding 98% for most applications.

Market demand for 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde correlates with the rise of targeted therapies and precision agriculture. Patent analyses reveal its incorporation in novel EGFR inhibitors and fungicides, addressing frequent search queries like "fluoropyridine in drug design" or "agrochemical intermediates 2024." Suppliers often provide custom synthesis services to meet diverse R&D needs, further driving its commercial relevance.

Safety data sheets indicate standard handling protocols for this non-hazardous material, though proper ventilation is recommended during scale-up. Storage at -20°C under inert atmosphere ensures long-term stability. As regulatory agencies tighten guidelines on persistent organic pollutants, the compound’s low environmental persistence positions it favorably against legacy halogenated analogs.

Future research directions may explore its utility in PROTACs (Proteolysis Targeting Chimeras) or covalent inhibitors—areas gaining traction in AI-based literature mining. Collaborative studies between computational chemists and synthetic laboratories could unlock new derivatives with enhanced selectivity, answering frequent search terms like "next-gen fluorinated building blocks."

In summary, 1361699-37-7 exemplifies the intersection of fluorine chemistry and functional diversity, serving as a cornerstone for innovation across life sciences. Its alignment with trending topics—from green chemistry to fragment-based drug discovery—ensures sustained academic and industrial interest in coming years.